Cas no 5468-74-6 (2-[(2-bromophenyl)methyl]-4-methylphenol)

• Product Name: 2-[(2-bromophenyl)methyl]-4-methylphenol
• CAS No: 5468-74-6
• MF: C₁₄H₁₃BrO
• MW: 277.156423330307
• CID: 942552
• PubChem ID: 225532
• Update Time: 2025-04-19

2-[(2-bromophenyl)methyl]-4-methylphenol Chemical and Physical Properties

Names and Identifiers

• 2-[(2-bromophenyl)methyl]-4-methylphenol
• 2-(2-Brom-benzyl)-4-methyl-phenol
• 2-(2-bromobenzyl)-4-methylphenol
• 2-(2-bromo-benzyl)-4-methyl-phenol
• AC1L5E3R
• AC1Q26E7
• AG-J-49050
• AR-1C6542
• CTK5A2279
• NSC15070
• DTXSID40280001
• 5468-74-6
• NSC-15070

• Inchi： 1S/C14H13BrO/c1-10-6-7-14(16)12(8-10)9-11-4-2-3-5-13(11)15/h2-8,16H,9H2,1H3
• InChI Key： ZNIDNYDBMKCRHD-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1CC1C(=CC=C(C)C=1)O

Computed Properties

• Exact Mass: 276.01499
• Monoisotopic Mass: 276.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.387
• Boiling Point: 373.9°C at 760 mmHg
• Flash Point: 179.9°C
• Refractive Index: 1.617
• PSA: 20.23
• LogP: 4.05390